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Compound of Interest

Compound Name: Flt3-IN-25

Cat. No.: B12384174 Get Quote

Technical Support Center: Flt3-IN-25
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using Flt3-IN-25 in cell

culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is Flt3-IN-25 and what is its mechanism of action?

Flt3-IN-25 is a potent small molecule inhibitor of Fms-like tyrosine kinase 3 (FLT3).[1] FLT3 is a

receptor tyrosine kinase that plays a crucial role in the proliferation, differentiation, and survival

of hematopoietic stem and progenitor cells. In certain types of leukemia, such as Acute Myeloid

Leukemia (AML), mutations in the FLT3 gene can lead to its constitutive activation, promoting

uncontrolled cell growth. Flt3-IN-25 works by binding to the ATP-binding pocket of the FLT3

kinase domain, preventing its phosphorylation and the subsequent activation of downstream

signaling pathways that are critical for cancer cell survival and proliferation.

Q2: What is the recommended solvent for dissolving Flt3-IN-25?

Based on the high solubility of similar Flt3 inhibitors, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of Flt3-IN-25.[2][3] It is advisable to use

anhydrous, high-purity DMSO to minimize the introduction of water, which can promote

precipitation.

Q3: What is the recommended storage condition for Flt3-IN-25?
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Flt3-IN-25 powder should be stored at -20°C for long-term stability (up to 3 years).[1] Stock

solutions of Flt3-IN-25 in DMSO should be stored at -80°C and are typically stable for at least

one year.[1] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

The tolerance of cell lines to DMSO can vary. For most cancer cell lines, including AML cell

lines, a final DMSO concentration of 0.5% or less in the cell culture medium is generally

considered safe and has minimal cytotoxic effects.[4][5] However, for sensitive cell lines or

long-term experiments, it is recommended to keep the final DMSO concentration at or below

0.1%.[4][5] It is always best practice to perform a DMSO toxicity titration for your specific cell

line to determine the maximum tolerated concentration.

Troubleshooting Guide: Flt3-IN-25 Precipitation in
Cell Culture Media
Precipitation of Flt3-IN-25 in cell culture media is a common issue that can significantly impact

experimental results. This guide provides a step-by-step approach to troubleshoot and prevent

this problem.

Diagram: Troubleshooting Workflow for Flt3-IN-25
Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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